Novaluron

• CAS No.: 116714-46-6
• Product Name: Novaluron
• Molecular Formula: C17H9ClF8N2O4
• Molecular Weight: 492.7 g/mol
• IUPAC Name: N-[[3-chloro-4-[1,1,2-trifluoro-2-(trifluoromethoxy)ethoxy]phenyl]carbamoyl]-2,6-difluorobenzamide
• Standard InChI: InChI=1S/C17H9ClF8N2O4/c18-8-6-7(4-5-11(8)31-16(22,23)14(21)32-17(24,25)26)27-15(30)28-13(29)12-9(19)2-1-3-10(12)20/h1-6,14H,(H2,27,28,29,30)
• Standard InChIKey: NJPPVKZQTLUDBO-UHFFFAOYSA-N
• SMILES: C1=CC(=C(C(=C1)F)C(=O)NC(=O)NC2=CC(=C(C=C2)OC(C(OC(F)(F)F)F)(F)F)Cl)F
• Canonical SMILES: C1=CC(=C(C(=C1)F)C(=O)NC(=O)NC2=CC(=C(C=C2)OC(C(OC(F)(F)F)F)(F)F)Cl)F
• Appearance: Solid powder
• Density: 1.66 g/cu cm
• Melting Point: 177.5 °C; 176-179 °C
• Description: Novaluron is an insect growth regulator that is used against many field pests on corn, vegetables, orchards, forests, and cotton plantations.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >3 years if stored properly
• Solubility: 1.08e-07 M; Soluble in organic solvents; In water, 0.9531 mg/l @ 25 °C
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: 1-(3-chloro-4-(1,1,2-trifluoro-2-trifluoromethoxyethoxy)phenyl)-3-(2,6-difluorobenzoyl)urea; novaluron; Rimon EC-10
• Vapor Pressure: 3.75X10-6 mm Hg @ 40 °C
• Reference: 1: Trostanetsky A, Kostyukovsky M, Quinn E. Transovarial Effect of Novaluron on Tribolium castaneum (Coleoptera: Tenebrionidae) After Termination of Direct Contact. J Insect Sci. 2015 Sep 10;15:125. doi: 10.1093/jisesa/iev109. Print 2015. PubMed PMID: 26363061; PubMed Central PMCID: PMC4672219.; 2: Lohmeyer KH, Pound JM, Yeater KM, May MA. Efficacy of novaluron as a feed-through for control of immature horn flies, house flies, and stable flies (Diptera: Muscidae) developing in cow manure. J Med Entomol. 2014 Jul;51(4):873-7. PubMed PMID: 25118422.; 3: Keefer TC, Puckett RT, Brown KS, Gold RE. Field Trials With 0.5% Novaluron Insecticide Applied as a Bait to Control Subterranean Termites (Reticulitermes sp. and Coptotermes formosanus [Isoptera: Rhinotermitidae]) on Structures. J Econ Entomol. 2015 Oct;108(5):2407-13. doi: 10.1093/jee/tov200. Epub 2015 Jul 6. PubMed PMID: 26453729.; 4: Portilla M, Snodgrass G, Luttrell R, Jaronski S. A novel bioassay to evaluate the potential of Beauveria bassiana strain NI8 and the insect growth regulator novaluron against Lygus lineolaris on a non-autoclaved solid artificial diet. J Insect Sci. 2014;14:115. doi: 10.1093/jis/14.1.115. PubMed PMID: 25368059; PubMed Central PMCID: PMC4222315.; 5: Hodgson EW, Pitts-Singer TL, Barbour JD. Effects of the insect growth regulator, novaluron on immature alfalfa leafcutting bees, Megachile rotundata. J Insect Sci. 2011;11:43. doi: 10.1673/031.011.0143. PubMed PMID: 21539417; PubMed Central PMCID: PMC3281451.; 6: Arthur FH, Fontenot EA. Residual activity of methoprene and novaluron as surface treatments to manage the flour beetles, Tribolium castaneum and Tribolium confusum. J Insect Sci. 2012;12:95. doi: 10.1673/031.012.9501. PubMed PMID: 23421852; PubMed Central PMCID: PMC3596936.; 7: Shi K, Li L, Li W, Yuan L, Liu F. Chronic and acute risk assessment of human exposed to novaluron-bifenthrin mixture in cabbage. Environ Monit Assess. 2016 Sep;188(9):528. doi: 10.1007/s10661-016-5536-4. Epub 2016 Aug 22. PubMed PMID: 27550439.; 8: Farnesi LC, Brito JM, Linss JG, Pelajo-Machado M, Valle D, Rezende GL. Physiological and morphological aspects of Aedes aegypti developing larvae: effects of the chitin synthesis inhibitor novaluron. PLoS One. 2012;7(1):e30363. doi: 10.1371/journal.pone.0030363. Epub 2012 Jan 24. PubMed PMID: 22291942; PubMed Central PMCID: PMC3265478.; 9: Parys KA, Snodgrass GL, Luttrell RG, Allen KC, Little NS. Baseline Susceptibility of Lygus lineolaris (Hemiptera: Miridae) to Novaluron. J Econ Entomol. 2016 Feb;109(1):339-44. doi: 10.1093/jee/tov318. Epub 2015 Nov 6. PubMed PMID: 26546489.; 10: Su T, Cheng ML, Melgoza A, Thieme J. Laboratory and Field Evaluations of Mosquiron® 0.12CRD, a New Formulation of Novaluron, Against Culex Mosquitoes. J Am Mosq Control Assoc. 2014 Dec;30(4):284-90. doi: 10.2987/14-6433R.1. PubMed PMID: 25843134.; 11: Mascari TM, Foil LD. Laboratory evaluation of novaluron as a rodent feed-through insecticide against sand fly larvae (Diptera: Psychodidae). J Med Entomol. 2010 Mar;47(2):205-9. PubMed PMID: 20380301.; 12: Lohmeyer KH, Pound JM. Laboratory evaluation of novaluron as a development site treatment for controlling larval horn flies, house flies, and stable flies (Diptera: Muscidae). J Med Entomol. 2012 May;49(3):647-51. PubMed PMID: 22679873.; 13: Maciel WG, Lopes WDZ, Gomes LVC, Cruz BC, Felippelli G, Santos IBD, Borges FA, Gonçalves WA Junior, Scarpa AB, Nicaretta JE, Bastos TSA, da Costa AJ. Susceptibility of Rhipicephalus (Boophilus) microplus to fluazuron (2.5mg/kg) and a combination of novaluron (2.0mg/kg)+eprinomectin (0.36mg/kg) in field studies in Brazil. Prev Vet Med. 2016 Dec 1;135:74-86. doi: 10.1016/j.prevetmed.2016.10.019. Epub 2016 Nov 3. PubMed PMID: 27931932.; 14: Pancharatna K, Ghodageri M, Deshpande PA, Javalkar R. Developmental disruptions induced by insect growth regulator (Novaluron) in Bufo melanostictus tadpoles. J Appl Toxicol. 2010 Jul;30(5):431-6. doi: 10.1002/jat.1514. PubMed PMID: 20186694.; 15: Kim SH, Wise JC, Gökçe A, Whalon ME. Novaluron causes reduced egg hatch after treating adult codling moths, Cydia pomenella: support for transovarial transfer. J Insect Sci. 2011;11:126. doi: 10.1673/031.011.12601. PubMed PMID: 22239717; PubMed Central PMCID: PMC3391907.; 16: Hsiao YL, Ho WH, Yen JH. Vertical distribution in soil column and dissipation in soil of benzoylurea insecticides diflubenzuron, flufenoxuron and novaluron and effect on the bacterial community. Chemosphere. 2013 Jan;90(2):380-6. doi: 10.1016/j.chemosphere.2012.07.032. Epub 2012 Aug 14. PubMed PMID: 22897835.; 17: Gökçe A, Kim SH, Wise JC, Whalon ME. Reduced egg viability in codling moth Cydia pomonella (L.) (Lepidoptera: Tortricidae) following adult exposure to novaluron. Pest Manag Sci. 2009 Mar;65(3):283-7. doi: 10.1002/ps.1686. PubMed PMID: 19115228.; 18: Su T, Mulla MS, Zaim M. Laboratory and field evaluations of novaluron, a new insect growth regulator (IGR), against Culex mosquitoes. J Am Mosq Control Assoc. 2003 Dec;19(4):408-18. PubMed PMID: 14710745.; 19: Cutler GC, Tolman JH, Scott-Dupree CD, Harris CR. Resistance potential of colorado potato beetle (Coleoptera: Chrysomelidae) to novaluron. J Econ Entomol. 2005 Oct;98(5):1685-93. PubMed PMID: 16334340.; 20: Mascari TM, Mitchell MA, Rowton ED, Foil LD. Evaluation of novaluron as a feed-through insecticide for control of immature sand flies (Diptera: Psychodidae). J Med Entomol. 2007 Jul;44(4):714-7. PubMed PMID: 17695030.
• PubChem Compound: 93541
• Last Modified: Nov 11 2021